![molecular formula C27H43NO3 B125568 Taipaienine CAS No. 151183-22-1](/img/structure/B125568.png)
Taipaienine
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Overview
Description
Taipaienine is a naturally occurring alkaloid found in a variety of plant species, including Corydalis yanhusuo and Fumaria officinalis. This compound has gained significant attention in recent years due to its potential therapeutic applications. This compound has been found to possess a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. In
Mechanism of Action
The mechanism of action of Taipaienine is complex and not fully understood. However, it is believed to act on several different pathways in the body. This compound has been found to activate the opioid receptors in the brain, leading to pain relief. Additionally, this compound has been found to inhibit the production of inflammatory cytokines, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. In addition to its analgesic and anti-inflammatory effects, this compound has been found to possess neuroprotective properties. It has been shown to protect against oxidative stress and reduce the production of reactive oxygen species (ROS). Additionally, this compound has been found to possess anti-tumor properties, making it a potential treatment for cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using Taipaienine in lab experiments is its natural origin. This compound is found in a variety of plant species, making it easy to obtain. Additionally, this compound has been found to possess a wide range of biological activities, making it a versatile compound for research. However, one of the limitations of using this compound in lab experiments is its complex synthesis process. Additionally, the effects of this compound can vary depending on the species of plant it is extracted from, making it difficult to standardize experiments.
Future Directions
There are several future directions for research on Taipaienine. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. This compound has been found to possess neuroprotective properties, making it a potential treatment for these conditions. Additionally, this compound has been found to possess anti-tumor properties, making it a potential treatment for cancer. Finally, research on the synthesis of this compound is ongoing, with the goal of developing a more efficient and cost-effective method of production.
Conclusion:
In conclusion, this compound is a naturally occurring alkaloid with a wide range of biological activities. Its potential therapeutic applications, including analgesic, anti-inflammatory, and neuroprotective effects, make it a promising compound for future research. While the synthesis of this compound is complex, ongoing research is focused on developing a more efficient and cost-effective method of production. Overall, this compound has the potential to be a valuable tool in the development of new treatments for a variety of medical conditions.
Scientific Research Applications
Taipaienine has been the subject of numerous scientific studies in recent years. One of the most promising areas of research is its potential as an analgesic. This compound has been found to activate the opioid receptors in the brain, leading to pain relief. Additionally, this compound has been found to possess anti-inflammatory properties, making it a potential treatment for conditions such as arthritis.
properties
CAS RN |
151183-22-1 |
---|---|
Molecular Formula |
C27H43NO3 |
Molecular Weight |
429.6 g/mol |
IUPAC Name |
(1R,2S,6R,9R,10R,11R,14S,15S,18S,20S,23R,24S)-6,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one |
InChI |
InChI=1S/C27H43NO3/c1-15-17-4-5-18-19(21(17)13-28-14-26(2,31)8-7-24(15)28)11-22-20(18)12-25(30)23-10-16(29)6-9-27(22,23)3/h15-24,29,31H,4-14H2,1-3H3/t15-,16+,17+,18-,19-,20+,21-,22+,23-,24-,26-,27-/m1/s1 |
InChI Key |
XQSVIMODVULFBY-JPMWHBNYSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2CC[C@@H]3[C@H]([C@@H]2CN4[C@@H]1CC[C@@](C4)(C)O)C[C@H]5[C@H]3CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O)C |
SMILES |
CC1C2CCC3C(C2CN4C1CCC(C4)(C)O)CC5C3CC(=O)C6C5(CCC(C6)O)C |
Canonical SMILES |
CC1C2CCC3C(C2CN4C1CCC(C4)(C)O)CC5C3CC(=O)C6C5(CCC(C6)O)C |
synonyms |
taipaienine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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